Cas no 1404955-26-5 (2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid
• CAS No: 1404955-26-5
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 5701774
• PubChem ID: 64146532
• Update Time: 2025-08-05

2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Homoserine, N-[(1,1-dimethylethoxy)carbonyl]-O,3-dimethyl-
• 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHOXY-3-METHYLBUTANOICACID
• 1404955-26-5
• EN300-1299056
• 2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-3-methylbutanoic acid
• CS-0344664
• AKOS013464850
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHOXY-3-METHYLBUTANOIC ACID
• 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid

• Inchi： 1S/C11H21NO5/c1-7(6-16-5)8(9(13)14)12-10(15)17-11(2,3)4/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t7?,8-/m0/s1
• InChI Key： CKBHCNWEBFQTGW-MQWKRIRWSA-N
• SMILES： C(O)(=O)[C@H](C(C)COC)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±37.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid (CAS No. 1404955-26-5)

2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1404955-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of derivatives that exhibit promising properties for use in drug development, particularly as intermediates in the synthesis of bioactive molecules. Its unique structural features, including the presence of a tert-butoxy carbonyl group and a methoxy-substituted chain, make it a valuable building block for constructing more complex pharmacophores.

The tert-butoxy carbonylamino moiety in the molecular structure of this compound plays a crucial role in its reactivity and stability. This functional group is commonly employed in peptide coupling reactions and as a protecting group for amino acids, which underscores its importance in synthetic organic chemistry. The 4-methoxy and 3-methylbutanoic acid components contribute to the compound's overall solubility and metabolic stability, making it an attractive candidate for further derivatization and application in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders, inflammation, and metabolic diseases. The structural motifs present in 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid align well with the requirements for such compounds. For instance, the methoxy group can modulate electronic properties, while the tert-butoxy carbonyl group provides a site for selective modification. These features have led researchers to explore its potential as a precursor for designing molecules with enhanced binding affinity and reduced toxicity.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The presence of both an amine and a carboxylic acid functionality allows for multiple reaction pathways, including amide bond formation, esterification, and condensation reactions. These transformations are fundamental to constructing more intricate molecular architectures, which are often necessary for achieving high efficacy in drug candidates. Moreover, the stability provided by the tert-butoxy carbonyl group ensures that intermediate products remain intact during multi-step syntheses, thereby improving overall yields.

Recent advancements in computational chemistry have further highlighted the significance of 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets through specific hydrogen bonding networks and hydrophobic interactions. Such insights are critical for rational drug design, as they allow chemists to predict how modifications to the core structure will influence biological activity. For example, computational analyses have suggested that subtle changes to the methoxy substituent can significantly alter binding affinities without compromising solubility.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in peptide mimetics and peptidomimetic drug discovery. Peptides are widely used therapeutics due to their high specificity, but they often suffer from poor bioavailability and susceptibility to enzymatic degradation. By incorporating structural elements similar to those found in peptides but with enhanced stability—such as the tert-butoxy carbonylamino group—chemists can develop molecules that mimic peptide functions while overcoming these limitations.

Furthermore, the methoxy-substituted butanoic acid backbone provides a scaffold that can be further functionalized to target specific disease pathways. For instance, derivatives of this compound have been investigated for their potential role in modulating inflammatory responses by interacting with cytokine receptors or enzyme cascades. Preliminary studies suggest that certain analogs exhibit anti-inflammatory properties comparable to known therapeutic agents but with improved pharmacokinetic profiles.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid itself presents an interesting challenge from an organic chemistry perspective. The synthesis typically involves multi-step reactions starting from readily available precursors such as 4-methoxy-3-methylbutanoic acid. Key steps include protection-deprotection strategies to handle the amine functionality effectively while introducing the tert-butoxycarbonyl (Boc) group under controlled conditions. Advances in catalytic methods have enabled more efficient routes, reducing both reaction times and waste generation—a critical consideration in modern drug development.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-methoxy-3-methylbutanoic acid (CAS No. 1404955-26-5) represents a valuable asset in pharmaceutical research due to its structural versatility and functional utility. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in medicinal chemistry innovation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will remain indispensable tools for developing next-generation drugs.